Cas no 21752-31-8 (L-Methionine R-Sulfoximine)

• Product Name: L-Methionine R-Sulfoximine
• CAS No: 21752-31-8
• MF: C₅H₁₂N₂O₃S
• MW: 180.225379943848
• CID: 261015
• PubChem ID: 24755525
• Update Time: 2025-04-19

L-Methionine R-Sulfoximine Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-(S-methylsulfonimidoyl)-, [R-(R*,S*)]- (9CI)
• L-Methionine [R]-Sulfoximine
• L-Methionine [R]-Sul
• (2S,5R)-2-amino-4-(S-methylsulfonimidoyl)butanoic acid
• (2S,5R)-Methionin-sulfoximin
• (R-(R*,S*))-S-(3-Amino-3-carboxypropyl)-S-methylsulphoximide
• 2(S),S(R)-Methionin-sulfoxim
• 2(S),S(R)-Methionin-sulfoximin
• 2(S)-methionine S(R)-sulfoximine
• 2S,5S-Methionine sulfoximine
• C03829
• CHEBI:47832
• D-methionine-R-sulfoximine
• EINECS 244-566-9
• (S)-2-Amino-4-((R)-S-methylsulfonimidoyl)butanoicacid
• 7X87YR5KVS
• NS00068529
• L-Methionine (R)-sulfoximine
• (S)-2-Amino-4-((R)-S-methylsulfonimidoyl)butanoic acid
• SCHEMBL8594079
• (r,3s)-S-(3-amino-3-carboxypropyl)-S-methyl-sulfoximine
• L-Methionine[r]-sulfoximine
• DTXSID20176150
• 21752-31-8
• Methionine sulfoximine, (R)-
• UNII-7X87YR5KVS
• Q27120815
• (2S,5R)-methionine sulfoximine
• (2S)-2-AMINO-4-(METHYLSULFONIMIDOYL)BUTANOIC ACID
• [R-(R*,S*)]-S-(3-amino-3-carboxypropyl)-S-methylsulphoximide
• L-Methionine R-Sulfoximine

• Inchi： 1S/C5H12N2O3S/c1-11(7,10)3-2-4(6)5(8)9/h4,7H,2-3,6H2,1H3,(H,8,9)/t4-,11+/m0/s1
• InChI Key： SXTAYKAGBXMACB-AQPAIEDISA-N
• SMILES： [S@@](C)(CC[C@@H](C(=O)O)N)(=N)=O

Computed Properties

• Exact Mass: 180.057
• Monoisotopic Mass: 180.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Density: 1.46
• Melting Point: 233-236°C (dec.)
• Boiling Point: 352.2°Cat760mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.559
• PSA: 112.62000
• LogP: 1.13070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives